![molecular formula C13H10Cl2O3S B2833310 Methyl 3-[(2,4-dichlorobenzyl)oxy]-2-thiophenecarboxylate CAS No. 343375-78-0](/img/structure/B2833310.png)
Methyl 3-[(2,4-dichlorobenzyl)oxy]-2-thiophenecarboxylate
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Description
“Methyl 3-[(2,4-dichlorobenzyl)oxy]-2-thiophenecarboxylate” is a chemical compound with the molecular formula C13H10Cl2O3S and a molecular weight of 317.19 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of “Methyl 3-[(2,4-dichlorobenzyl)oxy]-2-thiophenecarboxylate” is represented by the formula C13H10Cl2O3S . The average mass of this compound is 311.160 Da and the monoisotopic mass is 310.016357 Da .Scientific Research Applications
- Thiophene derivatives, including Methyl 3-[(2,4-dichlorobenzyl)oxy]-2-thiophenecarboxylate, find use as corrosion inhibitors in industrial chemistry and material science . These compounds help protect metals from degradation caused by environmental factors.
- Thiophene-based molecules play a crucial role in organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs) . Their unique electronic properties make them valuable for developing advanced electronic devices.
- Thiophene-containing compounds exhibit various pharmacological effects:
- Anticancer : Some thiophene derivatives possess anticancer properties .
- Anti-inflammatory : Certain molecules with the thiophene ring system exhibit anti-inflammatory effects .
- Antimicrobial : Thiophenes also show antimicrobial activity .
- Antihypertensive and Anti-atherosclerotic : These compounds may have beneficial effects on blood pressure and cardiovascular health .
- Researchers are intrigued by thiophene analogs as potential biologically active compounds. Methyl 3-[(2,4-dichlorobenzyl)oxy]-2-thiophenecarboxylate could be explored further for its specific biological effects .
- Notable drugs contain thiophene moieties. For instance:
- Thiophene derivatives can be synthesized using condensation reactions, such as Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis . These methods provide access to diverse thiophene-based compounds.
Corrosion Inhibition
Organic Semiconductors and Electronics
Pharmacological Properties
Biologically Active Compounds
Drug Development
Synthetic Methods
properties
IUPAC Name |
methyl 3-[(2,4-dichlorophenyl)methoxy]thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10Cl2O3S/c1-17-13(16)12-11(4-5-19-12)18-7-8-2-3-9(14)6-10(8)15/h2-6H,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJOPYEKBTLPHSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)OCC2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Cl2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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